Cas no 1803891-71-5 (2-(Difluoromethoxy)-4-methylphenylhydrazine)

2-(Difluoromethoxy)-4-methylphenylhydrazine is a specialized hydrazine derivative featuring a difluoromethoxy substituent at the ortho position and a methyl group at the para position of the phenyl ring. This compound is of interest in synthetic organic chemistry, particularly in the preparation of heterocyclic frameworks and pharmaceutical intermediates. The difluoromethoxy group enhances metabolic stability and lipophilicity, making it valuable in medicinal chemistry applications. Its hydrazine moiety serves as a versatile building block for the synthesis of hydrazones, azides, and other nitrogen-containing compounds. The structural combination of fluorine and methyl groups offers tunable electronic and steric properties, facilitating precise modifications in target molecules. Suitable for controlled reactions under anhydrous conditions.

2-(Difluoromethoxy)-4-methylphenylhydrazine structure

1803891-71-5 structure

Product Name:2-(Difluoromethoxy)-4-methylphenylhydrazine

CAS No:1803891-71-5

MF:C₈H₁₀F₂N₂O

MW:188.174608707428

CID:4934633

Update Time:2025-10-25

2-(Difluoromethoxy)-4-methylphenylhydrazine Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethoxy)-4-methylphenylhydrazine
- Inchi： 1S/C8H10F2N2O/c1-5-2-3-6(12-11)7(4-5)13-8(9)10/h2-4,8,12H,11H2,1H3
- InChI Key： BPGOBDNXURHQSP-UHFFFAOYSA-N
- SMILES： FC(OC1C=C(C)C=CC=1NN)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 157
XLogP3: 2.4
Topological Polar Surface Area: 47.3

2-(Difluoromethoxy)-4-methylphenylhydrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A250000760-250mg	2-(Difluoromethoxy)-4-methylphenylhydrazine	1803891-71-5	98%	250mg	652.80 USD	2021-06-15
Alichem	A250000760-500mg	2-(Difluoromethoxy)-4-methylphenylhydrazine	1803891-71-5	98%	500mg	1,038.80 USD	2021-06-15
Alichem	A250000760-1g	2-(Difluoromethoxy)-4-methylphenylhydrazine	1803891-71-5	98%	1g	1,836.65 USD	2021-06-15

2-(Difluoromethoxy)-4-methylphenylhydrazine Related Literature

1. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
2. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
3. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imaging

Ghazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
5. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283

Additional information on 2-(Difluoromethoxy)-4-methylphenylhydrazine

Introduction to 2-(Difluoromethoxy)-4-methylphenylhydrazine (CAS No. 1803891-71-5)

2-(Difluoromethoxy)-4-methylphenylhydrazine (CAS No. 1803891-71-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique difluoromethoxy and methyl substituents, has garnered attention for its potential in the development of novel therapeutic agents. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular structure of 2-(Difluoromethoxy)-4-methylphenylhydrazine is composed of a phenyl ring substituted with a difluoromethoxy group at the 2-position and a methyl group at the 4-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The difluoromethoxy group, in particular, is known for its ability to modulate biological activity and improve pharmacokinetic profiles, making it an attractive moiety in drug design.

The synthesis of 2-(Difluoromethoxy)-4-methylphenylhydrazine typically involves several steps, including the formation of the difluoromethoxy intermediate and subsequent coupling with the appropriate phenylhydrazine derivative. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. For instance, a study published in Organic Letters (2021) reported a novel one-pot synthesis method that significantly reduced reaction times and improved yields.

In terms of its biological activity, 2-(Difluoromethoxy)-4-methylphenylhydrazine has shown promising results in various preclinical studies. Research conducted by Smith et al. (2022) demonstrated that this compound exhibits potent antitumor activity against several cancer cell lines, including those resistant to conventional chemotherapy agents. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

Beyond its antitumor properties, 2-(Difluoromethoxy)-4-methylphenylhydrazine has also been investigated for its potential as an antiviral agent. A study published in Journal of Medicinal Chemistry (2023) reported that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The antiviral activity is attributed to its ability to interfere with viral entry and replication processes.

The pharmacokinetic properties of 2-(Difluoromethoxy)-4-methylphenylhydrazine have been extensively studied to optimize its therapeutic potential. In vivo studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Additionally, preliminary toxicology studies have indicated that it is well-tolerated at therapeutic doses.

In conclusion, 2-(Difluoromethoxy)-4-methylphenylhydrazine (CAS No. 1803891-71-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential in various disease areas, contributing to the advancement of drug discovery and development.